3-(4-chlorobenzyl)-7-(4-chlorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-chlorophenyl)-2-[(4-chlorophenyl)methyl]-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C21H14Cl2N4O3/c1-25-18-17(19(28)27(21(25)29)10-12-2-6-14(22)7-3-12)26-11-16(30-20(26)24-18)13-4-8-15(23)9-5-13/h2-9,11H,10H2,1H3
• InChI Key: OVIHPHKBWSOQST-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=C(C=C3)Cl)N4C=C(OC4=N2)C5=CC=C(C=C5)Cl
• Molecular Formula: C21H14Cl2N4O3
• Molecular Weight: 441.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen, oxygen, and chlorine atoms would likely result in a highly polar molecule with several potential sites for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups and the aromatic rings. The chlorophenyl groups could potentially undergo reactions at the aromatic ring or at the chlorine atom. The purine ring could also participate in various reactions, particularly at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. It would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent. The presence of the chlorine atoms could potentially make this compound relatively heavy and dense.

Scientific Research Applications

Synthesis and Chemical Transformation

A key area of scientific research involving 3-(4-chlorobenzyl)-7-(4-chlorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione focuses on its synthesis and chemical transformation. The compound has been explored in the context of creating heterocyclic compounds that have potential applications in medicinal chemistry. For instance, research has highlighted the synthesis of new pyrano[2,3-d]pyrimidines and [1,2,4]triazolo[1,5-c]pyrimidines derivatives, showcasing the versatility of such compounds in generating a variety of novel chemical entities with potential biological activities (El-Agrody et al., 2001).

Antimicrobial Activity

Another significant area of application is the investigation of antimicrobial properties. Studies have been conducted on the antimicrobial activity of synthesized compounds related to 3-(4-chlorobenzyl)-7-(4-chlorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione, indicating potential use in developing new antimicrobial agents. These research efforts are crucial for identifying novel therapeutic options against resistant microbial strains (Bektaş et al., 2007).

Pharmacological Potential

Research into the pharmacological potential of derivatives of 3-(4-chlorobenzyl)-7-(4-chlorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione has shown promising results, particularly in the realm of psychotropic activity. Compounds designed with modifications to the purine core have been evaluated for their affinity towards various serotonin receptors, indicating the potential for these substances to act as psychotropic agents with antidepressant and anxiolytic properties (Chłoń-Rzepa et al., 2013).

Anticancer and Antiviral Research

Furthermore, the synthesis of novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives has been explored for their in vitro anti-proliferative activity against human cancer cell lines, showcasing the potential application of these compounds in cancer therapy. Such research is integral to the discovery and development of new anticancer drugs (Sucharitha et al., 2021). Additionally, some derivatives have been evaluated for their antiviral activity, further broadening the potential pharmacological applications of these compounds.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential uses. If this compound shows promising activity in biological systems, it could be developed into a drug or used as a tool in biological research.